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Compound of Interest

Bis-(2-fluoro-2,2-
Compound Name:

dinitroethoxy)methane
CAS No.: 17003-79-1
Cat. No.: B103658

Get Quote

Executive Summary & Pharmaceutical Context

FEFO (Bis(2-fluoro-2,2-dinitroethyl) formal) is a dense, energetic liquid plasticizer.[2] While
primarily known in aerospace and ordnance, its relevance in drug development lies in two

niche but critical sectors:

» Needle-Free Injection Systems: FEFO is used to plasticize nitrocellulose or GAP-based
propellants in pyrotechnic-driven jet injectors, requiring precise burn rates governed by
rheology.

¢ Fluorinated Excipient Modeling: It serves as a model for high-density, high-viscosity
fluorinated carriers in oxygen transport research, though its toxicity limits direct biological

contact.

This guide provides the rheological baseline for pure FEFO, enabling researchers to model its

flow behavior in micro-dosing pumps and casting processes.
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Physicochemical & Rheological Profile

FEFO exhibits Newtonian behavior in its pure state but induces complex viscoelastic changes
when blended with polymers. Its high density and polar nitro groups create significant
intermolecular friction, resulting in a viscosity profile highly sensitive to temperature.

Table 1: Core Physicochemical Properties of Pure EEEQO

Property Value Unit Conditions Relevance
Chemical )
- - Molecular Basis
Formula
Molecular Weight  336.12 g/mol - Diffusion/Mobility
High density aids
Density 1.60-1.62 g/cm3 @ 20°C volumetric
efficiency
Viscosity ( Flowability for
30.5-45.0 mPa[3][4]-s @ 25°C ]
) processing
Glass Transition
Low-tem
( -28 10 -30 °C DSC remp
flexibility limit
)
o . Thermal stability
Boiling Point Decomposes °C >120°C it
imi
) Optical purity
Refractive Index 1.448 @ 20°C

check

Rheological Behavior Analysis[5]

» Newtonian Plateau: Pure FEFO shows a constant viscosity independent of shear rate (

) across the standard processing range (

to
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o Temperature Dependence: Follows an Arrhenius relationship.[5] A temperature drop from
25°C to 5°C results in a non-linear viscosity spike, critical for cold-chain storage of pre-
loaded devices.

 Plasticizing Efficiency: When mixed with binders (e.g., Glycidyl Azide Polymer - GAP), FEFO
acts as a "molecular lubricant,” separating polymer chains and reducing the bulk

Experimental Protocol: "Safe-by-Design” Rheometry

Objective: Accurately measure the dynamic viscosity of FEFO while mitigating explosive
hazards. Equipment: Stress-Controlled Rotational Rheometer (e.g., Anton Paar MCR or TA
Instruments DHR). Geometry: 40mm or 25mm Stainless Steel Cone & Plate (Low angle: 1° or
2°).

Workflow Diagram: Rheological Characterization

Trim Excess Thermal Equilibration Flow Curve Shear Rate Ramp

Gap Loading . p eep
(Micropipette, <0.5mL) (Peltier Plate, 5 min) (1 to 1000 1/s) (40°C to -10°C)

Click to download full resolution via product page

Caption: Step-by-step rheological workflow for energetic fluids, prioritizing thermal stability and
minimal sample volume.

Step-by-Step Methodology

Phase 1: System Validation (Self-Validating Step)

o Calibration: Calibrate motor inertia and air bearing friction using a Newtonian standard oll
(e.g., Silicone QOil 50 cP) with a known viscosity within 5% of FEFO's expected range.

o Zero Gap: Perform zero-gap setting at the testing temperature (25°C) to account for thermal
expansion of the steel geometry.

Phase 2: Sample Loading (Critical Safety)
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e Volume Control: Using a positive displacement pipette, dispense exactly 0.3 mL (for 40mm
cone) of pure FEFO onto the center of the Peltier plate. Reasoning: Overfilling causes edge
failure; underfilling invalidates the calculation.

o Trimming: Lower the head to the trim position (gap + 50um). Wipe excess fluid with a lint-
free wipe. Lower to measurement gap.

o Solvent Trap: Install a solvent trap cover to prevent evaporation or moisture absorption
(FEFO is slightly hygroscopic).

Phase 3: Measurement Profile

e Flow Curve (Shear Ramp):

o

Range:

[¢]

Points: 20 points, logarithmic spacing.

[e]

Duration: 10 seconds per point.

[e]

Goal: Confirm Newtonian linearity. If viscosity drops at high shear, check for viscous
heating or wall slip.

o Temperature Sweep:

o

Range: 40°C down to -10°C.

[¢]

Rate: 1°C/min (Linear cooling).

[¢]

Strain: Constant 5% (within Linear Viscoelastic Region).

[e]

Goal: Determine the activation energy of flow (

Data Analysis & Interpretation

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103658?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Viscosity Calculation

For a Newtonian fluid like pure FEFO, the shear stress (

) is proportional to shear rate (
):
Where

Is the dynamic viscosity.

Temperature Dependence (Arrhenius Model)

The viscosity of FEFO follows the Arrhenius equation, allowing prediction of flow at storage
conditions:

 : Viscosity at temperature
(K)

 : Pre-exponential factor

e : Activation energy of flow

e : Gas constant (8.314 J/mol-K)
Interpretation for Formulators:
e High

. Indicates strong sensitivity to temperature. Precise thermal control is required during the
filling of drug delivery devices.

e Low

: Confirms FEFO's ability to maintain flexibility in propellant binders at stratospheric or cold-
chain temperatures.

Molecular Mechanism of Plasticization

Understanding why FEFO works is crucial for formulation.
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Caption: Mechanism by which FEFO reduces the glass transition temperature and viscosity of

energetic binders.

Safety & Handling (Mandatory)

Toxicity: FEFO is a nitro-compound.[2] It is readily absorbed through the skin and is toxic.
Double-gloving (Nitrile/Laminate) and a fume hood are non-negotiable.

Explosive Hazard: While relatively insensitive compared to primary explosives, pure FEFO
can detonate under high shock or rapid heating.

o Protocol: Never heat pure FEFO above 60°C in a confined rheometer gap.
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o Disposal: Dilute with acetone and incinerate via certified hazardous waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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